3-methoxy-N'-(4-methyl-1,3-benzothiazol-2-yl)benzohydrazide

• IUPAC Name: 3-methoxy-N'-(4-methyl-1,3-benzothiazol-2-yl)benzohydrazide
• InChI: InChI=1S/C16H15N3O2S/c1-10-5-3-8-13-14(10)17-16(22-13)19-18-15(20)11-6-4-7-12(9-11)21-2/h3-9H,1-2H3,(H,17,19)(H,18,20)
• InChI Key: HVMLKCFKSWBZAC-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=CC=C1)SC(=N2)NNC(=O)C3=CC(=CC=C3)OC
• Molecular Formula: C16H15N3O2S
• Molecular Weight: 313.4 g/mol
• CAS No.: 851977-84-9

Description

3-methoxy-N'-(4-methyl-1,3-benzothiazol-2-yl)benzohydrazide is a useful research compound. Its molecular formula is C16H15N3O2S and its molecular weight is 313.38. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Structural Activity Relationship and Importance in Medicinal Chemistry

Benzothiazole derivatives, which include compounds like 3-methoxy-N'-(4-methyl-1,3-benzothiazol-2-yl)benzohydrazide, play a crucial role in medicinal chemistry due to their varied biological activities and low toxicity. These compounds exhibit pharmacological activities including antiviral, antimicrobial, antiallergic, antidiabetic, antitumor, anti-inflammatory, anthelmintic, and anticancer properties. The structural diversity of benzothiazole derivatives allows for the development of new therapeutic agents with enhanced activities (Bhat & Belagali, 2020).

Therapeutic Potential and Drug Discovery

Benzothiazole scaffolds are instrumental in the development of chemotherapeutic agents, showing promise in treating a wide range of diseases and disorders. The simple 2-arylbenzothiazoles are particularly noted for their potential as antitumor agents. This underlines the increasing importance of benzothiazole nuclei in the area of drug discovery and its potential for creating new chemical entities for clinical use (Kamal et al., 2015).

Advances in Anticancer Research

Recent advances in the structural modifications of benzothiazole derivatives emphasize their role as potential chemotherapeutics. Structural modifications and development of benzothiazole and its conjugates have shown significant anticancer activity. This includes a variety of heterocyclic derivatives bearing the benzothiazole moiety, showcasing the synthetic accessibility and promising biological profile of these compounds in antitumor agent development (Ahmed et al., 2012).

Comprehensive Reviews on Medicinal Chemistry Applications

Benzothiazole-based compounds are recognized for their broad spectrum of pharmacological activity, making them of significant interest in medicinal chemistry. Research and developments have led to BTA-based compounds being used in practice to treat various diseases with high therapeutic potency, further indicating the versatility and utility of benzothiazole derivatives in creating effective therapeutic agents (Keri et al., 2015).

Safety and Hazards

The compound’s safety information is not currently available.

Mechanism of Action

Target of Action

The primary target of 3-methoxy-N’-(4-methylbenzo[d]thiazol-2-yl)benzohydrazide is Mycobacterium tuberculosis . The compound has been found to have potent inhibitory effects against this bacterium, making it a potential candidate for the development of new anti-tubercular drugs .

Mode of Action

Benzothiazole derivatives have been found to interact with theDprE1 enzyme in Mycobacterium tuberculosis . This enzyme is essential for the biosynthesis of arabinogalactan, a key component of the mycobacterial cell wall. By inhibiting DprE1, the compound disrupts the formation of the cell wall, leading to the death of the bacterium .

Biochemical Pathways

The compound affects the arabinogalactan biosynthesis pathway in Mycobacterium tuberculosis . By inhibiting the DprE1 enzyme, it disrupts the formation of arabinogalactan, a key component of the mycobacterial cell wall. This leads to the death of the bacterium .

Result of Action

The compound’s action results in the disruption of the mycobacterial cell wall and the subsequent death of the bacterium . This makes it a potential candidate for the development of new anti-tubercular drugs .